3-[(2-chlorophenyl)methyl]-9-(3,4-dimethylphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 848730-89-2
• Molecular Formula: C25H26ClN5O2
• Molecular Weight: 463.97
• IUPAC Name: 3-[(2-chlorophenyl)methyl]-9-(3,4-dimethylphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H26ClN5O2/c1-15-12-29(19-10-9-16(2)17(3)11-19)24-27-22-21(30(24)13-15)23(32)31(25(33)28(22)4)14-18-7-5-6-8-20(18)26/h5-11,15H,12-14H2,1-4H3
• InChI Key: UVPZGGRPVCLNOY-UHFFFAOYSA-N
• SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC=C4Cl)C5=CC(=C(C=C5)C)C
• solubility: not available

Description

The compound is a purine derivative, which are very important in biochemistry. Purines are part of DNA, RNA, and ATP, among other molecules. The presence of the chlorophenyl and dimethylphenyl groups suggest that this compound may have unique properties compared to other purines.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the purine ring and the attachment of the phenyl groups. Without specific information, it’s difficult to provide a detailed synthesis.

Molecular Structure Analysis

The molecular structure would be based on the purine core, with the phenyl groups attached at the 2 and 9 positions. The dimethyl groups would likely cause some steric hindrance, potentially affecting the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure of the compound. Factors like the size and shape of the molecule, the presence of polar or nonpolar regions, and the specific functional groups present would all play a role.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it’s being used as a drug, it might interact with certain proteins or enzymes in the body.

Safety and Hazards

As with any chemical, safety and hazards would depend on factors like the compound’s reactivity, toxicity, and potential for causing harm to humans or the environment.

Future Directions

Future research could involve studying this compound’s properties in more detail, exploring its potential uses, and developing methods for its synthesis.